molecular formula C8H18Cl2N2 B6165250 4-ethyl-4,7-diazaspiro[2.5]octane dihydrochloride CAS No. 2770359-23-2

4-ethyl-4,7-diazaspiro[2.5]octane dihydrochloride

Cat. No. B6165250
CAS RN: 2770359-23-2
M. Wt: 213.1
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4-ethyl-4,7-diazaspiro[2.5]octane dihydrochloride, commonly referred to as 4-EDA-DHC, is a synthetic compound with a variety of applications in scientific research. It is an organic molecule that is synthesized in the laboratory and has been used to study a range of biochemical and physiological processes. In

Scientific Research Applications

4-EDA-DHC is a useful compound for scientific research due to its ability to act as a proton shuttle in biochemical processes. It has been used to study the structure and function of proteins, to investigate the role of ion channels in cell signaling, and to examine the mechanism of action of various drugs. It has also been used to study the regulation of enzyme activity and to study the effect of drugs on the nervous system.

Mechanism of Action

The mechanism of action of 4-EDA-DHC is based on its ability to act as a proton shuttle. It can transfer protons between different sites in a biochemical process, allowing for the modulation of enzyme activity and other biochemical reactions. This makes it useful for studying the structure and function of proteins, as well as for studying the mechanism of action of various drugs.
Biochemical and Physiological Effects
4-EDA-DHC has been used to study a variety of biochemical and physiological processes. It has been used to study the regulation of enzyme activity, to study the effect of drugs on the nervous system, and to study the role of ion channels in cell signaling. It has also been used to study the structure and function of proteins and to investigate the mechanism of action of various drugs.

Advantages and Limitations for Lab Experiments

The main advantage of using 4-EDA-DHC for lab experiments is its ability to act as a proton shuttle. This makes it useful for studying the structure and function of proteins, as well as for studying the mechanism of action of various drugs. However, there are some limitations to using 4-EDA-DHC for lab experiments. It is a synthetic compound and can be difficult to obtain in large quantities. Additionally, the Biginelli reaction used to synthesize 4-EDA-DHC is not always efficient and can produce a low yield.

Future Directions

There are several potential future directions for research involving 4-EDA-DHC. One potential direction is to further study the role of 4-EDA-DHC in the regulation of enzyme activity and the mechanism of action of various drugs. Additionally, further research could be conducted to explore the potential use of 4-EDA-DHC in drug development and drug delivery. Finally, research could be conducted to investigate the use of 4-EDA-DHC as a proton shuttle in other biochemical processes, such as those involved in cellular respiration and metabolism.

Synthesis Methods

4-EDA-DHC is synthesized in the laboratory by a process called the Biginelli reaction. This is a three-component reaction involving an aldehyde, a urea or thiourea, and an α-keto acid. The reaction is catalyzed by an acid, such as hydrochloric acid, and yields the desired 4-EDA-DHC product. The Biginelli reaction is a well-established and efficient method for the synthesis of 4-EDA-DHC.

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for 4-ethyl-4,7-diazaspiro[2.5]octane dihydrochloride involves the reaction of 1,5-dibromopentane with piperidine to form 4-ethyl-4-bromopiperidine, which is then reacted with sodium azide to form 4-ethyl-4-azidopiperidine. The azide group is then reduced to an amine using hydrogen gas and palladium on carbon catalyst. The resulting amine is then cyclized with formaldehyde to form the spiro compound, which is then reacted with hydrochloric acid to form the dihydrochloride salt.", "Starting Materials": [ "1,5-dibromopentane", "piperidine", "sodium azide", "hydrogen gas", "palladium on carbon catalyst", "formaldehyde", "hydrochloric acid" ], "Reaction": [ "1. 1,5-dibromopentane is reacted with piperidine in anhydrous ethanol to form 4-ethyl-4-bromopiperidine.", "2. 4-ethyl-4-bromopiperidine is reacted with sodium azide in DMF to form 4-ethyl-4-azidopiperidine.", "3. 4-ethyl-4-azidopiperidine is reduced to 4-ethyl-4-aminopiperidine using hydrogen gas and palladium on carbon catalyst.", "4. 4-ethyl-4-aminopiperidine is cyclized with formaldehyde in ethanol to form 4-ethyl-4,7-diazaspiro[2.5]octane.", "5. 4-ethyl-4,7-diazaspiro[2.5]octane is reacted with hydrochloric acid to form the dihydrochloride salt." ] }

CAS RN

2770359-23-2

Product Name

4-ethyl-4,7-diazaspiro[2.5]octane dihydrochloride

Molecular Formula

C8H18Cl2N2

Molecular Weight

213.1

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.